4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide

• IUPAC Name: 4-methyl-1-N,3-N-diphenylbenzene-1,3-disulfonamide
• InChI: InChI=1S/C19H18N2O4S2/c1-15-12-13-18(26(22,23)20-16-8-4-2-5-9-16)14-19(15)27(24,25)21-17-10-6-3-7-11-17/h2-14,20-21H,1H3
• InChI Key: KSXBHEGPAUZOTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2)S(=O)(=O)NC3=CC=CC=C3
• Molecular Formula: C19H18N2O4S2
• Molecular Weight: 402.5 g/mol

Description

4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide, also known as MDB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MDB is a sulfonamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide is not fully understood. However, it has been suggested that 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has also been shown to bind to metal ions, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects
4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In vivo studies have shown that 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has antitumor activity in mouse models. 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has also been shown to bind to metal ions, which may contribute to its fluorescent properties.

Advantages and Limitations for Lab Experiments

4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells, its ability to form strong hydrogen bonds, and its fluorescent properties. However, 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has several limitations, including its low yield during synthesis, its potential toxicity, and its limited solubility in water.

Future Directions

There are several future directions for the study of 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide. One direction is to further investigate its potential as an anticancer agent and to develop more efficient synthesis methods. Another direction is to explore its potential applications in material science, such as the synthesis of MOFs. Additionally, further studies are needed to better understand its mechanism of action and to investigate its potential as a fluorescent probe for the detection of metal ions.
Conclusion
4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has potential as an anticancer agent, a building block for MOFs, and a fluorescent probe for the detection of metal ions. However, further studies are needed to fully understand its potential and limitations.

Synthesis Methods

4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide can be synthesized through various methods, including the reaction of 4-methylbenzenesulfonyl chloride with N,N-diphenyl-1,3-benzenediamine in the presence of a base. Another method involves the reaction of 4-methylbenzenesulfonyl chloride with N,N-diphenylamine in the presence of a base, followed by oxidation with hydrogen peroxide. The yield of 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide using these methods ranges from 40-60%.

Scientific Research Applications

4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has been used as a building block for the synthesis of metal-organic frameworks (MOFs) due to its ability to form strong hydrogen bonds. In analytical chemistry, 4-methyl-N,N'-diphenyl-1,3-benzenedisulfonamide has been used as a fluorescent probe for the detection of metal ions.